Cas no 2136280-61-8 (2-{(benzyloxy)carbonylamino}-3-(2R)-oxolan-2-ylpropanoic acid)
2-{(benzyloxy)carbonylamino}-3-(2R)-oxolan-2-ylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{(benzyloxy)carbonylamino}-3-(2R)-oxolan-2-ylpropanoic acid
- EN300-1300568
- 2-{[(benzyloxy)carbonyl]amino}-3-[(2R)-oxolan-2-yl]propanoic acid
- 2136280-61-8
-
- Inchi: 1S/C15H19NO5/c17-14(18)13(9-12-7-4-8-20-12)16-15(19)21-10-11-5-2-1-3-6-11/h1-3,5-6,12-13H,4,7-10H2,(H,16,19)(H,17,18)/t12-,13?/m1/s1
- InChI Key: WPUYFZBIWYDFKR-PZORYLMUSA-N
- SMILES: O1CCC[C@@H]1CC(C(=O)O)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 293.12632271g/mol
- Monoisotopic Mass: 293.12632271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 84.9Ų
2-{(benzyloxy)carbonylamino}-3-(2R)-oxolan-2-ylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1300568-0.05g |
2-{[(benzyloxy)carbonyl]amino}-3-[(2R)-oxolan-2-yl]propanoic acid |
2136280-61-8 | 0.05g |
$888.0 | 2023-06-06 | ||
| Enamine | EN300-1300568-0.1g |
2-{[(benzyloxy)carbonyl]amino}-3-[(2R)-oxolan-2-yl]propanoic acid |
2136280-61-8 | 0.1g |
$930.0 | 2023-06-06 | ||
| Enamine | EN300-1300568-0.25g |
2-{[(benzyloxy)carbonyl]amino}-3-[(2R)-oxolan-2-yl]propanoic acid |
2136280-61-8 | 0.25g |
$972.0 | 2023-06-06 | ||
| Enamine | EN300-1300568-0.5g |
2-{[(benzyloxy)carbonyl]amino}-3-[(2R)-oxolan-2-yl]propanoic acid |
2136280-61-8 | 0.5g |
$1014.0 | 2023-06-06 | ||
| Enamine | EN300-1300568-1.0g |
2-{[(benzyloxy)carbonyl]amino}-3-[(2R)-oxolan-2-yl]propanoic acid |
2136280-61-8 | 1g |
$1057.0 | 2023-06-06 | ||
| Enamine | EN300-1300568-2.5g |
2-{[(benzyloxy)carbonyl]amino}-3-[(2R)-oxolan-2-yl]propanoic acid |
2136280-61-8 | 2.5g |
$2071.0 | 2023-06-06 | ||
| Enamine | EN300-1300568-5.0g |
2-{[(benzyloxy)carbonyl]amino}-3-[(2R)-oxolan-2-yl]propanoic acid |
2136280-61-8 | 5g |
$3065.0 | 2023-06-06 | ||
| Enamine | EN300-1300568-10.0g |
2-{[(benzyloxy)carbonyl]amino}-3-[(2R)-oxolan-2-yl]propanoic acid |
2136280-61-8 | 10g |
$4545.0 | 2023-06-06 | ||
| Enamine | EN300-1300568-50mg |
2-{[(benzyloxy)carbonyl]amino}-3-[(2R)-oxolan-2-yl]propanoic acid |
2136280-61-8 | 50mg |
$1176.0 | 2023-09-30 | ||
| Enamine | EN300-1300568-100mg |
2-{[(benzyloxy)carbonyl]amino}-3-[(2R)-oxolan-2-yl]propanoic acid |
2136280-61-8 | 100mg |
$1232.0 | 2023-09-30 |
2-{(benzyloxy)carbonylamino}-3-(2R)-oxolan-2-ylpropanoic acid Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on 2-{(benzyloxy)carbonylamino}-3-(2R)-oxolan-2-ylpropanoic acid
Introduction to 2-{(benzyloxy)carbonylamino}-3-(2R)-oxolan-2-ylpropanoic acid (CAS No. 2136280-61-8)
2-{(benzyloxy)carbonylamino}-3-(2R)-oxolan-2-ylpropanoic acid (CAS No. 2136280-61-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-L-Ser(Bzl), is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and proteins. Its unique structural features and chemical properties make it an essential building block in the development of various therapeutic agents.
The structure of 2-{(benzyloxy)carbonylamino}-3-(2R)-oxolan-2-ylpropanoic acid consists of a serine residue with a benzyl ester protecting group on the carboxylic acid and a tert-butoxycarbonyl (Boc) protecting group on the amino group. This dual protection allows for precise control over the reactivity and stability of the molecule during synthetic processes, making it highly valuable in the synthesis of complex peptides and proteins.
Recent studies have highlighted the importance of Boc-L-Ser(Bzl) in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of peptides with potent anti-inflammatory properties. The researchers found that peptides containing Boc-L-Ser(Bzl) exhibited significant efficacy in reducing inflammation in animal models, suggesting its potential for treating inflammatory diseases such as arthritis and Crohn's disease.
In addition to its applications in anti-inflammatory drug development, 2-{(benzyloxy)carbonylamino}-3-(2R)-oxolan-2-ylpropanoic acid has also shown promise in the field of cancer research. A study published in Cancer Research reported that peptides incorporating this compound exhibited selective cytotoxicity against cancer cells while sparing normal cells. The researchers attributed this selectivity to the unique structural features of Boc-L-Ser(Bzl), which allowed for targeted delivery and activation within cancer cells.
The chemical properties of 2-{(benzyloxy)carbonylamino}-3-(2R)-oxolan-2-ylpropanoic acid are well-suited for various synthetic transformations. The Boc protecting group can be readily removed under acidic conditions, allowing for subsequent coupling reactions with other amino acids or functional groups. Similarly, the benzyl ester protecting group can be selectively removed using hydrogenolysis, providing flexibility in synthetic strategies.
In terms of safety and handling, Boc-L-Ser(Bzl) is generally considered to be stable under standard laboratory conditions. However, it is important to handle this compound with care to avoid exposure to acidic or basic environments, which can lead to premature deprotection and loss of functionality. Proper storage conditions, such as maintaining a dry environment and avoiding exposure to light, are recommended to ensure its long-term stability.
The market demand for 2-{(benzyloxy)carbonylamino}-3-(2R)-oxolan-2-ylpropanoic acid has been steadily increasing due to its wide-ranging applications in pharmaceutical research and development. Key players in the industry are investing heavily in the synthesis and production of this compound to meet growing demand. Additionally, ongoing research continues to uncover new potential applications for this versatile molecule, further solidifying its importance in the field.
In conclusion, 2-{(benzyloxy)carbonylamino}-3-(2R)-oxolan-2-ylpropanoic acid (CAS No. 2136280-61-8) is a critical compound with significant implications for medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an invaluable tool for the synthesis of peptides and proteins with therapeutic potential. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new treatments for a variety of diseases.
2136280-61-8 (2-{(benzyloxy)carbonylamino}-3-(2R)-oxolan-2-ylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)